Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate

• IUPAC Name: methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate
• InChI: InChI=1S/C17H17FN2O3/c1-17(2,12-4-6-13(18)7-5-12)20-15(21)11-8-9-19-14(10-11)16(22)23-3/h4-10H,1-3H3,(H,20,21)
• InChI Key: XFIVSZBAINSJJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)F)NC(=O)C2=CC(=NC=C2)C(=O)OC
• Molecular Formula: C17H17FN2O3
• Molecular Weight: 316.33 g/mol

Description

Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate, also known as MPFC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. MPFC is a derivative of pyridine and has been shown to possess a wide range of biological activities, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate is not fully understood. However, it has been suggested that Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate may act by inhibiting the activity of certain enzymes or receptors in the body, leading to its observed biological effects.
Biochemical and Physiological Effects:
Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and alleviate pain. Additionally, Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate has been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate in lab experiments is its versatility. It has been shown to possess a wide range of biological activities, making it a useful tool for studying various physiological and biochemical processes. However, one of the major limitations of using Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate is its potential toxicity. Further studies are needed to determine the optimal dosage and administration of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate to minimize any potential adverse effects.

Future Directions

There are several potential future directions for research on Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate. One area of interest is the development of novel drugs based on the structure of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate and its potential applications in the treatment of various diseases. Finally, more research is needed to determine the optimal dosage and administration of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate to minimize any potential adverse effects.

Synthesis Methods

The synthesis of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate involves a multistep process that requires several chemical reagents and intermediates. The first step involves the preparation of 4-fluorophenylacetic acid, which is then converted into the corresponding acid chloride using thionyl chloride. The resulting acid chloride is then reacted with 2-aminomethylpyridine to form the amide intermediate. Finally, the amide intermediate is treated with methyl chloroformate to yield the final product, Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate.

Scientific Research Applications

Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess antitumor, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of novel drugs.